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Compound of Interest

Compound Name: H-Val-oet tos

Cat. No.: B15344852 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety data and handling

precautions for L-Valine ethyl ester tosylate (H-Val-OEt tos). As a specific Safety Data Sheet

(SDS) for this compound is not readily available, this guide has been compiled using data for

the closely related compound, L-Valine ethyl ester hydrochloride, as a surrogate. Researchers,

scientists, and drug development professionals should interpret this information with the

understanding that it serves as a guideline and may not precisely reflect the properties of the

tosylate salt.

Understanding the Compound
L-Valine ethyl ester tosylate is an amino acid derivative used in various biochemical

applications, including peptide synthesis. Its safe handling is paramount in a laboratory and

drug development setting to protect personnel and the environment.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data available for L-Valine ethyl ester

hydrochloride, which can be used as a reference for H-Val-OEt tos.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C7H15NO2 · HCl

Molecular Weight 181.66 g/mol

Appearance White powder

Melting Point ~ 100 - 105 °C

Optical Rotation [a]D20 = + 6.5 ± 1° (c=2 in H2O)

Storage Temperature 0-8°C

Data sourced from available information for L-Valine ethyl ester hydrochloride.[1][2]

Table 2: Toxicological Data
Test Result Species

Acute Oral LD50 > 2,000 mg/kg bw Rat (female)[3]

Acute Inhalation LC50 > 5,260 mg/m³ air (4 h) Rat (male/female)[3]

Toxicological data is based on L-Valine, the parent amino acid.

Hazard Identification and First Aid
Based on the data for similar compounds, H-Val-OEt tos is not classified as a hazardous

substance. However, it may cause mechanical irritation to the eyes, skin, and respiratory tract.

[3]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[3]

Skin Contact: Wash off with plenty of soap and water. Remove contaminated clothing and

wash it before reuse.[3]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding

eyelids open.[3]
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Ingestion: Rinse mouth with water. Do not induce vomiting.[3]

In all cases of exposure, if symptoms persist, seek medical attention.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

safety.

Handling: Handle in a well-ventilated area. Minimize dust generation and accumulation.[3]

Avoid contact with skin, eyes, and clothing.[3] Use personal protective equipment as

required.[3]

Storage: Keep in the original container, tightly closed in a dry and well-ventilated place.[3]

Store at a recommended temperature of 0-8°C.[1] Keep away from heat and sources of

ignition.[3]

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling H-Val-OEt tos.

Personal Protective Equipment (PPE) for Handling H-Val-OEt tos

Start Handling
Procedure

Eye Protection:
Safety glasses or goggles

Procedure
Complete

Hand Protection:
Impervious gloves

Body Protection:
Overalls, safety shoes

Respiratory Protection:
Dust mask/particulate respirator

(if inhalation risk exists)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling H-Val-OEt tos.

Spill Response Protocol
In the event of a spill, a structured response is necessary to mitigate any potential hazards.
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Spill of H-Val-OEt tos Occurs

Evacuate unnecessary personnel

Ensure adequate ventilation

Wear appropriate PPE
(See PPE Diagram)

Contain the spill

Sweep up and shovel into
suitable containers for disposal

Clean the affected area

Dispose of waste in accordance
with local regulations

Report the incident

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill of H-Val-OEt tos.
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Fire Fighting Measures
H-Val-OEt tos is a combustible solid but may not ignite readily.[3]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), foam, or water spray.

[3]

Hazardous Combustion Products: Fire may produce irritating and/or toxic gases, including

carbon oxides and nitrogen oxides.[3]

Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.[4]

Experimental Protocols
Detailed experimental protocols for determining the safety parameters of H-Val-OEt tos are not

explicitly provided in the available documentation. The toxicological data for L-Valine was

determined according to standard OECD guidelines for testing of chemicals. For instance,

acute oral toxicity is typically determined using a method like OECD Test Guideline 420.

Conclusion
While a specific Safety Data Sheet for L-Valine ethyl ester tosylate is not available, the data for

its hydrochloride salt provides a solid foundation for its safe handling. Adherence to the outlined

precautions, including the use of appropriate personal protective equipment and proper

storage, is essential for minimizing risks in a research and development environment. It is

imperative for all personnel to be familiar with these guidelines before working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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